Cas no 1784976-10-8 (2-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid)

• Product Name: 2-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid
• CAS No: 1784976-10-8
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 6326052
• PubChem ID: 84771752
• Update Time: 2025-05-19

2-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid
• 1784976-10-8
• 2-{pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid
• EN300-1732168

• Inchi： 1S/C9H9N3O2/c1-6(9(13)14)7-4-10-8-2-3-11-12(8)5-7/h2-6H,1H3,(H,13,14)
• InChI Key： RIEDJPJACWSQTE-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=NC2=CC=NN2C=1)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.5Ų

Additional information on 2-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid

Introduction to 2-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid (CAS No. 1784976-10-8)

2-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid, identified by the CAS number 1784976-10-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrazoloapyrimidine class, a scaffold known for its broad biological activity and potential therapeutic applications. The structural motif of pyrazolo1,5-apyrimidin-6-yl provides a unique framework that has been explored for its interactions with various biological targets, making it a valuable candidate for medicinal chemistry investigations.

The propanoic acid moiety in the molecular structure introduces a carboxylic acid functional group, which can participate in hydrogen bonding interactions and influence the compound's solubility and pharmacokinetic properties. This feature makes 2-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid particularly interesting for designing molecules with enhanced binding affinity and improved pharmacological profiles. The combination of these structural elements has positioned this compound as a promising lead in the development of novel therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of 2-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid as a potential scaffold for drug discovery. Studies have highlighted its interactions with enzymes and receptors involved in critical biological pathways, such as inflammation, metabolism, and cell signaling. The pyrazoloapyrimidine core has been shown to exhibit inhibitory activity against several targets, including kinases and transcription factors, which are implicated in various diseases.

In particular, research has demonstrated that derivatives of pyrazolo1,5-apyrimidin-6-yl can modulate pathways relevant to cancer progression. The carboxylic acid group in 2-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid allows for further derivatization, enabling the synthesis of analogs with tailored pharmacological properties. These modifications can enhance binding affinity, selectivity, and metabolic stability, thereby improving the drug-like characteristics of the compound. Such efforts align with the broader goal of developing next-generation therapeutics with improved efficacy and reduced side effects.

The pharmacological potential of 2-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid has also been explored in preclinical models. Initial studies suggest that this compound exhibits promising activity in vitro and in vivo, particularly against diseases driven by dysregulated signaling pathways. The ability to interact with multiple targets underscores its versatility as a pharmacological tool. Furthermore, the structural features of this compound make it amenable to optimization through structure-based drug design approaches.

One of the key advantages of 2-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid is its synthetic accessibility. The availability of efficient synthetic routes allows for rapid exploration of its chemical space and the development of libraries of derivatives for screening purposes. This flexibility is crucial in modern drug discovery pipelines, where rapid iteration and diversification are essential for identifying lead compounds with optimal properties.

The compound's interaction with biological targets has been further investigated using biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into the molecular recognition processes between 2-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid and its binding partners. Such structural information is invaluable for guiding medicinal chemistry efforts aimed at optimizing potency and selectivity.

Moreover, the environmental stability and chemical robustness of 2-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid have been assessed under various conditions. These evaluations are critical for ensuring that the compound maintains its integrity during storage, formulation, and administration. The favorable physicochemical properties observed to date support its suitability for further development into a clinical candidate.

As research continues to uncover new biological functions and therapeutic opportunities, compounds like 2-{pyrazolo1,5-apyrimidin-6-ylopropanoic acid (CAS No. 1784976–10–8) are expected to play a pivotal role in addressing unmet medical needs. The integration of computational modeling with experimental validation has accelerated the pace at which novel drug candidates are identified and optimized. This synergy between computational biology and synthetic chemistry is driving innovation in the pharmaceutical industry.

The future prospects for 2-{pyrazolo1,5-aprymidin–6–yl}propanoic acid include its evaluation in larger-scale preclinical studies to assess its safety profile and efficacy in vivo. Collaborative efforts between academic researchers and industry scientists will be essential for translating laboratory findings into tangible therapeutic benefits for patients worldwide.